Cas no 1565830-81-0 (1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine)

• Product Name: 1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine
• CAS No: 1565830-81-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• MDL: MFCD26382264
• CID: 5046216
• PubChem ID: 90187458
• Update Time: 2026-02-28

1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-pyrazolo[1,5-a]pyrazin-4-ylpyrrolidin-3-amine
• 1-(pyrazolo[1,5-a]pyrazin-4-yl)pyrrolidin-3-amine
• 1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine

• MDL： MFCD26382264
• Inchi： 1S/C10H13N5/c11-8-2-5-14(7-8)10-9-1-3-13-15(9)6-4-12-10/h1,3-4,6,8H,2,5,7,11H2
• InChI Key： UEPSPNNKZCKUHL-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=NN3C=CN=2)CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: -0.3
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine

Compound CAS No. 1565830-81-0: 1-{Pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine

The compound with CAS No. 1565830-81-0, known as 1-{Pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyrazine ring system with a pyrrolidine moiety. The pyrazolo[1,5-a]pyrazine core is a bicyclic heterocycle that has been extensively studied for its potential in drug discovery and materials science.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria. Researchers have demonstrated that the pyrrolidine ring plays a crucial role in enhancing the compound's bioavailability and stability. Furthermore, the heterocyclic framework of the molecule has been shown to exhibit significant antioxidant activity, making it a promising candidate for applications in oxidative stress-related diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the condensation of appropriate starting materials under controlled conditions. The reaction pathway involves the formation of the pyrazolo[1,5-a]pyrazine ring followed by subsequent functionalization to introduce the pyrrolidine moiety. This approach ensures high yields and excellent control over the stereochemistry of the final product.

The pharmacokinetic profile of this compound has been extensively investigated, revealing favorable absorption and distribution properties. Preclinical studies have demonstrated that the compound exhibits low toxicity and high efficacy in animal models of inflammatory diseases. These findings underscore its potential as a lead compound for drug development in various therapeutic areas.

One of the most exciting developments in recent research is the discovery of this compound's ability to modulate key signaling pathways involved in cancer progression. Specifically, studies have shown that it can inhibit the activity of certain kinases associated with tumor growth and metastasis. This property has led to ongoing investigations into its potential as an anticancer agent.

In addition to its therapeutic applications, this compound has also been explored for its potential in materials science. The heterocyclic framework exhibits interesting electronic properties that make it suitable for use in organic electronics and optoelectronic devices. Researchers are currently investigating its application as a component in light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis and characterization of this compound have been reported in numerous scientific journals, with recent advancements focusing on improving its scalability for industrial production. The development of green chemistry methodologies has enabled more sustainable approaches to synthesizing this compound, reducing environmental impact while maintaining high purity levels.

Looking ahead, the future of 1-{Pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-amine lies in its continued exploration across diverse fields. Its unique chemical properties make it a versatile tool for addressing challenges in medicine, materials science, and beyond. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.